Cas no 2172022-57-8 (4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid)
4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid
- 4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid
- 2172022-57-8
- EN300-1534256
-
- Inchi: 1S/C27H30N2O6/c1-27(18-10-11-18,25(32)29-12-13-34-15-17(14-29)24(30)31)28-26(33)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,28,33)(H,30,31)
- InChI Key: XHHZMQSRLUFMCU-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCOCC(C(=O)O)C1
Computed Properties
- Exact Mass: 478.21038668g/mol
- Monoisotopic Mass: 478.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 794
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 105Ų
4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1534256-0.05g |
4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid |
2172022-57-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1534256-0.1g |
4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid |
2172022-57-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1534256-0.25g |
4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid |
2172022-57-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1534256-0.5g |
4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid |
2172022-57-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1534256-1.0g |
4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid |
2172022-57-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1534256-2.5g |
4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid |
2172022-57-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1534256-5.0g |
4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid |
2172022-57-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1534256-10.0g |
4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid |
2172022-57-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1534256-50mg |
4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid |
2172022-57-8 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1534256-100mg |
4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-oxazepane-6-carboxylic acid |
2172022-57-8 | 100mg |
$2963.0 | 2023-09-26 |
4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid
Research Briefing on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid (CAS: 2172022-57-8)
In recent years, the compound 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid (CAS: 2172022-57-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of both cyclopropyl and oxazepane moieties, along with the fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a versatile intermediate for the synthesis of bioactive compounds.
Recent studies have focused on elucidating the synthetic pathways and biological activities associated with this compound. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity. The compound's ability to act as a building block for peptidomimetics and other biologically active molecules has been a key area of investigation. Additionally, its potential role in modulating protein-protein interactions and enzyme inhibition has been explored, highlighting its relevance in therapeutic development.
One of the notable findings in the latest research is the compound's application in the synthesis of novel protease inhibitors. Proteases play a critical role in various physiological and pathological processes, making them attractive targets for drug development. The incorporation of 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid into inhibitor designs has shown promising results in preliminary assays, with enhanced selectivity and potency observed in certain cases. These findings underscore the compound's potential as a valuable tool in medicinal chemistry.
Furthermore, the compound's stability and reactivity under different conditions have been investigated to optimize its use in synthetic protocols. Studies have demonstrated that the Fmoc group provides effective protection during synthesis, while the oxazepane ring contributes to the compound's conformational flexibility, which is advantageous for binding to biological targets. These properties make it a promising candidate for further exploration in the development of new therapeutic agents.
In conclusion, the ongoing research on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid (CAS: 2172022-57-8) highlights its significance as a versatile and functional intermediate in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a compound of interest for future studies aimed at addressing unmet medical needs. Continued investigation into its applications and mechanisms of action will likely yield further insights and advancements in the field.
2172022-57-8 (4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-oxazepane-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)